4-Hydroxy Triamterene Sulfate, Sodium Salt
Overview
Description
4-Hydroxy Triamterene Sulfate, Sodium Salt (CAS 73756-87-3) is a metabolite of Triamterene . It is a synthetic compound extensively utilized in scientific research for its diverse applications . This white crystalline solid readily dissolves in water and alcohol .
Molecular Structure Analysis
The molecular formula of 4-Hydroxy Triamterene Sulfate, Sodium Salt is C12H10N7NaO4S . Its molecular weight is 371.31 .Physical And Chemical Properties Analysis
4-Hydroxy Triamterene Sulfate, Sodium Salt is a white crystalline solid that readily dissolves in water and alcohol . It has the empirical formula C7H11NO8S•Na .Scientific Research Applications
Bioequivalence Studies
4-Hydroxy Triamterene Sulfate, Sodium Salt is utilized in bioequivalence studies to assess the presence and concentration of Triamterene and its metabolites in human plasma. A validated liquid chromatography tandem mass spectrometry (LC–MS/MS) method uses this compound for the simultaneous determination of Triamterene and Hydrochlorothiazide, which are often combined in clinical management of edema and moderate hypertension .
Pharmacokinetic Analysis
This compound serves as a reference standard in pharmacokinetic analysis to understand the absorption, distribution, metabolism, and excretion (ADME) of Triamterene. It helps in determining the half-life, peak plasma concentrations, and excretion patterns of the parent drug .
Synergistic Drug Efficiency
In the development of complex drug mixtures, 4-Hydroxy Triamterene Sulfate, Sodium Salt is used to study the synergistic effects of diuretics. It aids in the formulation of drugs that combine thiazides and potassium-sparing diuretics to intensify hypertension activity while reducing hypokalemia symptoms .
Metabolite Identification
As a metabolite of Triamterene, this compound is crucial for metabolite identification studies. It helps in understanding the metabolic pathways and the formation of active or inactive metabolites following drug administration .
Toxicology Studies
Toxicology studies employ 4-Hydroxy Triamterene Sulfate, Sodium Salt to investigate the potential toxic effects and safety profile of Triamterene. It is essential for determining the tolerability and risk assessment of the parent drug .
Chemical Stability Testing
The stability of Triamterene in various formulations is assessed using 4-Hydroxy Triamterene Sulfate, Sodium Salt. It provides insights into the degradation products and helps in optimizing storage conditions and shelf-life .
Clinical Trial Controls
In clinical trials, 4-Hydroxy Triamterene Sulfate, Sodium Salt is used as a control to compare the efficacy and safety of new diuretic formulations against the established therapeutic effects of Triamterene .
Molecular Biology Research
This compound is also significant in molecular biology research, where it is used to study the interaction of Triamterene with cellular components. It helps in elucidating the molecular mechanisms underlying the drug’s diuretic effect .
properties
IUPAC Name |
sodium;[4-(2,4,7-triaminopteridin-6-yl)phenyl] sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N7O4S.Na/c13-9-7(5-1-3-6(4-2-5)23-24(20,21)22)16-8-10(14)18-12(15)19-11(8)17-9;/h1-4H,(H,20,21,22)(H6,13,14,15,17,18,19);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWFXCWANWRETCS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(N=C(N=C3N=C2N)N)N)OS(=O)(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N7NaO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy Triamterene Sulfate, Sodium Salt | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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